Cas no 104192-47-4 (1,6-Hexanedione,1,6-bis[4-(hexyloxy)phenyl]-, dioxime (9CI))
104192-47-4 structure
Product Name:1,6-Hexanedione,1,6-bis[4-(hexyloxy)phenyl]-, dioxime (9CI)
CAS No:104192-47-4
MF:C30H44N2O4
MW:496.68136882782
CID:153766
PubChem ID:6372062
Update Time:2025-04-19
1,6-Hexanedione,1,6-bis[4-(hexyloxy)phenyl]-, dioxime (9CI) Chemical and Physical Properties
Names and Identifiers
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- 1,6-Hexanedione,1,6-bis[4-(hexyloxy)phenyl]-, dioxime (9CI)
- (NZ)-N-[(6Z)-1,6-bis(4-hexoxyphenyl)-6-hydroxyiminohexylidene]hydroxylamine
- BRN 5662210
- 1,6-Bis(4-(hexyloxy)phenyl)-1,6-hexanedione dioxime
- 1,6-Hexanedione, 1,6-bis(4-(hexyloxy)phenyl)-, dioxime
- 104192-47-4
-
- Inchi: 1S/C30H44N2O4/c1-3-5-7-11-23-35-27-19-15-25(16-20-27)29(31-33)13-9-10-14-30(32-34)26-17-21-28(22-18-26)36-24-12-8-6-4-2/h15-22,33-34H,3-14,23-24H2,1-2H3/b31-29-,32-30-
- InChI Key: ITWDOTQLTOQBMZ-SZDCHMHBSA-N
- SMILES: O(C1C=CC(=CC=1)/C(/CCCC/C(/C1C=CC(=CC=1)OCCCCCC)=N/O)=N\O)CCCCCC
Computed Properties
- Exact Mass: 272.08309
- Monoisotopic Mass: 496.33010789g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 36
- Rotatable Bond Count: 19
- Complexity: 542
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 2
- Undefined Bond Stereocenter Count: 0
- XLogP3: 8.7
- Topological Polar Surface Area: 83.6Ų
Experimental Properties
- PSA: 52.54
- LogP: 8.22200
1,6-Hexanedione,1,6-bis[4-(hexyloxy)phenyl]-, dioxime (9CI) Related Literature
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Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
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Gerald J. Meyer,Leif Hammarström Chem. Sci., 2020,11, 3460-3473
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Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
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Yiding Jiao,Liqun Kang,Jasper Berry-Gair,Kit McColl,Jianwei Li,Haobo Dong,Hao Jiang,Ryan Wang,Furio Corà,Dan J. L. Brett,Ivan P. Parkin J. Mater. Chem. A, 2020,8, 22075-22082
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Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
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